Cas no 2034249-71-1 (2,2-dimethyl-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylpropan-1-one)

• Product Name: 2,2-dimethyl-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylpropan-1-one
• CAS No: 2034249-71-1
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• CID: 6405794
• PubChem ID: 121018895
• Update Time: 2025-10-28

2,2-dimethyl-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylpropan-1-one
• MGQJQZRPADIGNQ-UHFFFAOYSA-N
• SCHEMBL18702204
• F6514-2681
• 2,2-dimethyl-1-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]propan-1-one
• 2,2-dimethyl-1-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)propan-1-one
• AKOS026692845
• 2034249-71-1

• Inchi： 1S/C10H16F3NO2/c1-9(2,3)8(15)14-4-7(5-14)16-6-10(11,12)13/h7H,4-6H2,1-3H3
• InChI Key： MGQJQZRPADIGNQ-UHFFFAOYSA-N
• SMILES： FC(COC1CN(C(C(C)(C)C)=O)C1)(F)F

Computed Properties

• Exact Mass: 239.11331324g/mol
• Monoisotopic Mass: 239.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2-dimethyl-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylpropan-1-one

Introduction to 2,2-dimethyl-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylpropan-1-one (CAS No. 2034249-71-1)

2,2-dimethyl-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylpropan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2034249-71-1, belongs to the class of azetidine derivatives, which are known for their versatile applications in medicinal chemistry. The presence of a trifluoroethoxy substituent in its molecular structure imparts distinct chemical characteristics, making it a promising candidate for further exploration in drug development.

The compound's molecular framework consists of a dimethyl group attached to an azetidine ring, which is further functionalized with a trifluoroethoxy moiety at the 3-position. This specific arrangement not only enhances its solubility and stability but also influences its reactivity and biological activity. The trifluoroethoxy group, in particular, is well-documented for its ability to modulate metabolic pathways and enhance binding affinity to biological targets, making it a valuable component in the design of novel therapeutic agents.

In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their potential to interact with biological macromolecules in unique ways. The dimethyl substitution at the 2-position of the azetidine ring further fine-tunes the electronic properties of the molecule, allowing for precise control over its interactions with enzymes and receptors. This has led to several studies exploring its utility in developing treatments for various diseases, including inflammatory disorders and infectious diseases.

One of the most compelling aspects of 2,2-dimethyl-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylpropan-1-one is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to develop analogs with enhanced pharmacological profiles. For instance, modifications to the trifluoroethoxy group have been shown to improve bioavailability and reduce off-target effects, which are critical considerations in modern drug development. These findings underscore the importance of understanding the structural nuances of such compounds when designing next-generation therapeutics.

The compound's synthesis presents an intriguing challenge due to the delicate balance required between functional groups. Advanced synthetic methodologies have been employed to construct its molecular architecture efficiently while maintaining high purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in achieving this goal. The successful synthesis of this compound not only demonstrates progress in synthetic organic chemistry but also opens new avenues for exploring related molecules.

From a biological perspective, 2,2-dimethyl-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylpropan-1-one exhibits promising activity in preclinical models. Studies have indicated that it can modulate key signaling pathways involved in disease progression. For example, its interaction with certain enzymes has been linked to anti-inflammatory effects, while its binding to specific receptors suggests potential applications in treating neurological disorders. These preliminary findings highlight the need for further investigation into its mechanism of action and therapeutic potential.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 2,2-dimethyl-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylpropan-1-one. By leveraging computational models, researchers can predict how different structural modifications will affect biological activity without conducting extensive experimental trials. This approach has not only saved time but also provided valuable insights into optimizing drug candidates for clinical use. The combination of experimental and computational techniques represents a powerful strategy for advancing pharmaceutical research.

The future prospects of CAS No. 2034249-71-1 are vast and multifaceted. As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic solutions. This compound stands out as a testament to the ingenuity of modern chemical biology and offers hope for addressing unmet medical needs. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, 2,2-dimethyl-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylpropan-1-one represents a significant advancement in pharmaceutical chemistry with implications for multiple therapeutic areas. Its unique structural features and promising biological activity make it a compelling candidate for further research and development. As we continue to unravel the complexities of molecular interactions, this compound will undoubtedly play a pivotal role in shaping the future of medicine.